Cas no 2034520-45-9 (2-(3-fluorophenyl)-N-{7-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide)

• Product Name: 2-(3-fluorophenyl)-N-{7-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide
• CAS No: 2034520-45-9
• MF: C₁₆H₁₆F₄N₄O
• MW: 356.318057060242
• CID: 5913712
• PubChem ID: 119104860
• Update Time: 2025-10-28

2-(3-fluorophenyl)-N-{7-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-N-{7-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide
• F6559-2368
• AKOS026698393
• 2-(3-fluorophenyl)-N-[[7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• 2034520-45-9
• 2-(3-fluorophenyl)-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide
• 2-(3-fluorophenyl)-N-{[7-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C16H16F4N4O/c17-12-3-1-2-10(6-12)7-15(25)21-9-14-23-22-13-8-11(16(18,19)20)4-5-24(13)14/h1-3,6,11H,4-5,7-9H2,(H,21,25)
• InChI Key： FYTCXZOEPWFHFE-UHFFFAOYSA-N
• SMILES： FC(C1CC2=NN=C(CNC(CC3C=CC=C(C=3)F)=O)N2CC1)(F)F

Computed Properties

• Exact Mass: 356.12602379g/mol
• Monoisotopic Mass: 356.12602379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(3-fluorophenyl)-N-{7-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}acetamide

2-(3-Fluorophenyl)-N-{7-(Trifluoromethyl)-5H,6H,7H,8H-1,2,4-Triazolo[4,3-a]pyridin-3-ylmethyl}Acetamide: A Comprehensive Overview

The compound with CAS No 2034520-45-9, known as 2-(3-fluorophenyl)-N-{7-(trifluoromethyl)-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-3-ylmethyl}acetamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities.

Chemical Structure and Synthesis

The molecule consists of a 2-(3-fluorophenyl) group attached to an acetamide moiety via a methylene bridge. The triazolopyridine ring system is substituted with a trifluoromethyl group at the 7-position. The synthesis of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic methods have improved the efficiency of its synthesis process.

Biological Activity and Applications

Research studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes relevant to neurodegenerative diseases. The trifluoromethyl group contributes significantly to its pharmacokinetic properties by enhancing metabolic stability and bioavailability. Ongoing clinical trials are exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Structural Features and Properties

The presence of the triazolopyridine ring imparts unique electronic properties to the molecule. Computational studies have revealed that the compound has a favorable binding affinity towards specific protein targets due to its rigid structure and strategic placement of electron-withdrawing groups like the trifluoromethyl moiety.

Future Directions

As research continues to uncover new applications for this compound, further studies are focused on optimizing its delivery mechanisms and reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.